Methyl 2-bromo-2-(oxan-4-ylidene)acetate

• IUPAC Name: methyl 2-bromo-2-(oxan-4-ylidene)acetate
• InChI: InChI=1S/C8H11BrO3/c1-11-8(10)7(9)6-2-4-12-5-3-6/h2-5H2,1H3
• InChI Key: KZQYTFHFPACUIB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(=C1CCOCC1)Br
• Molecular Formula: C8H11BrO3
• Molecular Weight: 235.07 g/mol
• CAS No.: 2230803-75-3

Description

Molecular Structure Analysis

The IUPAC name for this compound is methyl 2-bromo-2-(tetrahydro-4H-pyran-4-ylidene)acetate. The InChI code is 1S/C8H11BrO3/c1-11-8(10)7(9)6-2-4-12-5-3-6/h2-5H2,1H3, which provides a standardized way to represent the compound’s structure.

Physical and Chemical Properties Analysis

“Methyl 2-bromo-2-(oxan-4-ylidene)acetate” has a molecular weight of 235.08. It is stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Organic Synthesis and Drug Intermediates

• The preparation of drug intermediates through reactions involving brominated compounds similar to Methyl 2-bromo-2-(oxan-4-ylidene)acetate highlights the role of brominated esters in synthesizing complex organic molecules. An example is the synthesis of methyl 2-hydroxy-2,2-di(thiophen-2-yl)acetate from 2-bromothiophene, demonstrating the utility of brominated esters in organic synthesis and as intermediates in drug development (W. Min, 2015).

Synthesis of Heterocyclic Compounds

• The design and synthesis of thiazolidin-4-ones and imidazo[1,2-a]pyridines based on brominated ester frameworks illustrate their use in constructing heterocyclic compounds with potential antibacterial and antiprotozoal activities. These studies underscore the versatility of brominated esters in heterocyclic chemistry and their role in generating novel therapeutic agents (M. Čačić et al., 2009); (M. Ismail et al., 2004).

Catalysis and Material Science

• Novel palladium(II) complexes with ligands derived from brominated esters have been synthesized, showcasing the application of these compounds in catalysis, particularly in Heck coupling reactions. These findings point to the importance of brominated esters in the development of new catalysts for organic synthesis (Cristina Tubaro et al., 2005).

Antibacterial and Antihypertensive Agents

• Research into brominated derivatives for antibacterial and antihypertensive purposes reflects the broader utility of brominated compounds in medicinal chemistry. These studies provide a foundation for exploring this compound and similar molecules in drug discovery and pharmacological applications (S. Pervaram et al., 2018); (B. F. Abdel-Wahab et al., 2008).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.